Cas no 1217819-94-7 ((R)-tert-butyl 3-((pyridin-4-ylmethyl)amino)piperidine-1-carboxylate)

• Product Name: (R)-tert-butyl 3-((pyridin-4-ylmethyl)amino)piperidine-1-carboxylate
• CAS No: 1217819-94-7
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 2165095
• PubChem ID: 25417780
• Update Time: 2025-10-29

(R)-tert-butyl 3-((pyridin-4-ylmethyl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl 3-((pyridin-4-ylmethyl)amino)piperidine-1-carboxylate
• KS-6624
• (R)-TERT-BUTYL 3-[(PYRIDIN-4-YLMETHYL)AMINO]PIPERIDINE-1-CARBOXYLATE
• (R)-1-Boc-3-N-(Pyridin-4-ylmethyl)-amino-piperidine
• AKOS026670689
• DB-223579
• (R)-tert-butyl3-((pyridin-4-ylmethyl)amino)piperidine-1-carboxylate
• 1217819-94-7
• (r)-1-boc-3-n-(pyridin-4-ylmethyl)aminopiperidine
• tert-butyl (3R)-3-(pyridin-4-ylmethylamino)piperidine-1-carboxylate

• MDL： MFCD07369891
• Inchi： 1S/C16H25N3O2/c1-16(2,3)21-15(20)19-10-4-5-14(12-19)18-11-13-6-8-17-9-7-13/h6-9,14,18H,4-5,10-12H2,1-3H3/t14-/m1/s1
• InChI Key： LBUYCRLVNHYWHB-CQSZACIVSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H](C1)NCC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 291.19467705Da
• Monoisotopic Mass: 291.19467705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (R)-tert-butyl 3-((pyridin-4-ylmethyl)amino)piperidine-1-carboxylate

(R)-tert-butyl 3-((pyridin-4-ylmethyl)amino)piperidine-1-carboxylate and Its Significance in Modern Chemical Biology

The compound with the CAS number 1217819-94-7 is a highly specialized chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (R)-tert-butyl 3-((pyridin-4-ylmethyl)amino)piperidine-1-carboxylate, represents a sophisticated molecular framework that combines several key structural features, making it a valuable tool in the development of novel therapeutic agents. Its unique configuration, featuring a piperidine core substituted with a tert-butyl group and an amine moiety linked to a pyridin-4-ylmethyl group, imparts distinct chemical and biological properties that are being leveraged in contemporary research.

In recent years, the demand for chiral compounds in pharmaceutical applications has surged due to their ability to exhibit enantioselective interactions with biological targets. The (R)-configuration of the amine group in this compound is particularly noteworthy, as it aligns with the growing emphasis on enantiopure intermediates in drug discovery. The tert-butyl group serves as a bulky substituent that can influence the conformation and solubility of the molecule, while the pyridin-4-ylmethyl moiety introduces hydrophobic interactions and potential binding affinity to specific protein targets.

One of the most compelling aspects of this compound is its potential utility in the development of kinase inhibitors. Kinases are a large family of enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The piperidine scaffold is a common motif in kinase inhibitors due to its ability to mimic ATP binding pockets and modulate enzyme activity. Furthermore, the presence of a pyridine ring enhances the molecule's ability to interact with aromatic residues in protein targets, which is essential for achieving high-affinity binding.

Recent studies have highlighted the importance of integrating machine learning and computational chemistry approaches into drug discovery pipelines. The compound 1217819-94-7 has been utilized in virtual screening campaigns to identify novel kinase inhibitors. By leveraging advanced computational models, researchers have been able to predict binding affinities and optimize molecular structures with unprecedented efficiency. This interdisciplinary approach has not only accelerated the discovery process but also enabled the identification of compounds with improved pharmacokinetic profiles.

The amine functionality in (R)-tert-butyl 3-((pyridin-4-ylmethyl)amino)piperidine-1-carboxylate also opens up possibilities for further derivatization, allowing chemists to explore diverse chemical space. For instance, modifications at this site can be used to introduce additional hydrogen bonding capabilities or to alter electronic properties for fine-tuning binding interactions. Such flexibility is crucial for developing lead compounds that exhibit optimal efficacy and minimal side effects.

In addition to its applications in kinase inhibition, this compound has shown promise in other therapeutic areas. Its structural features make it a versatile building block for synthesizing more complex molecules that target different biological pathways. For example, researchers have explored its potential as an intermediate in the synthesis of G-protein coupled receptor (GPCR) modulators, which are involved in a wide range of physiological processes and are implicated in various diseases.

The synthesis of such complex molecules often requires multi-step organic transformations, and 1217819-94-7 serves as a critical precursor in several synthetic routes. Advances in synthetic methodologies have enabled more efficient and scalable production of these intermediates, reducing costs and improving yields. These advancements are particularly important as they allow for larger-scale screening programs and more extensive preclinical evaluations.

The role of spectroscopic techniques such as NMR spectroscopy and mass spectrometry has been instrumental in characterizing the structure of this compound and understanding its behavior in different environments. High-resolution NMR studies have provided detailed insights into its conformational dynamics, while mass spectrometry has confirmed its molecular weight and fragmentation patterns. These analytical tools are essential for ensuring the purity and identity of synthetic intermediates before they are advanced into more sensitive biological assays.

Beyond its immediate applications, the research surrounding this compound contributes to broader efforts aimed at understanding structure-function relationships in chemical biology. By studying how modifications at specific sites influence biological activity, researchers can gain valuable insights into molecular recognition processes at the atomic level. These insights are not only relevant for drug discovery but also for developing new diagnostic tools and biomarkers.

The integration of experimental data with computational modeling has become increasingly important for validating hypotheses and guiding synthetic efforts. For instance, molecular dynamics simulations have been used to predict how this compound might interact with target proteins over time, providing a dynamic view of binding events that static structures alone cannot offer. Such simulations are particularly useful for identifying potential off-target effects or optimizing ligand-protein interactions.

The development of novel synthetic routes has also been influenced by sustainability considerations. Green chemistry principles have encouraged researchers to explore alternative methodologies that minimize waste and reduce environmental impact. The synthesis of (R)-tert-butyl 3-((pyridin-4-ylmethyl)amino)piperidine-1-carboxylate exemplifies these efforts through the use of catalytic processes and solvent systems that are more environmentally friendly.

In conclusion, the compound with CAS number 1217819-94-7, specifically (R)-tert-butyl 3-((pyridin-4-ylmethyl)amino)piperidine-1-carboxylate, represents a significant advancement in chemical biology research. Its unique structural features make it a valuable tool for developing novel therapeutic agents, particularly kinase inhibitors. The integration of cutting-edge computational methods with traditional synthetic chemistry has further enhanced its utility, enabling faster discovery cycles and more efficient drug development processes. As research continues to evolve, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.